Cas no 217190-34-6 (Ethyl 3,4-dihydroxy-2-methylbenzoate)

• Product Name: Ethyl 3,4-dihydroxy-2-methylbenzoate
• CAS No: 217190-34-6
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 4639017
• Update Time: 2025-05-20

Ethyl 3,4-dihydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dihydroxy-2-methylbenzoate

• Inchi： 1S/C10H12O4/c1-3-14-10(13)7-4-5-8(11)9(12)6(7)2/h4-5,11-12H,3H2,1-2H3
• InChI Key： CKLPOQWRVMCOMX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1C)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 66.8

Additional information on Ethyl 3,4-dihydroxy-2-methylbenzoate

Ethyl 3,4-Dihydroxy-2-Methylbenzoate: A Comprehensive Overview

Ethyl 3,4-dihydroxy-2-methylbenzoate, with the CAS number 217190-34-6, is a compound of significant interest in various fields of chemistry and material science. This compound is a derivative of benzoic acid, specifically featuring a hydroxyl group at positions 3 and 4 on the benzene ring, a methyl group at position 2, and an ethoxy group as the ester substituent. The structure of this compound makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the importance of Ethyl 3,4-dihydroxy-2-methylbenzoate in the development of novel materials with unique properties. For instance, researchers have explored its role in the synthesis of advanced polymers and coatings. The hydroxyl groups present in the molecule contribute to its ability to form hydrogen bonds, which can enhance the mechanical properties of materials derived from this compound. Additionally, the methyl group at position 2 imparts steric hindrance, which can influence the reactivity and solubility of the molecule.

The synthesis of Ethyl 3,4-dihydroxy-2-methylbenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, enzymatic catalysis has been employed to improve yield and reduce by-products during the esterification step. These developments are crucial for scaling up production to meet industrial demands while minimizing environmental impact.

In terms of applications, Ethyl 3,4-dihydroxy-2-methylbenzoate has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its structure allows for further functionalization to create molecules with specific biological activities. For instance, derivatives of this compound have been investigated for their potential as antioxidants and anti-inflammatory agents. The hydroxyl groups play a critical role in these activities by providing sites for radical scavenging and interaction with biological systems.

Moreover, Ethyl 3,4-dihydroxy-2-methylbenzoate has been utilized in agrochemicals as a component in herbicides and fungicides. The compound's ability to interact with biological membranes makes it effective in disrupting cellular processes in target organisms. Recent research has focused on optimizing its formulation to enhance stability and efficacy under varying environmental conditions.

The versatility of Ethyl 3,4-dihydroxy-2-methylbenzoate extends to its use in specialty chemicals such as surfactants and dispersants. Its hydrophilic-hydrophobic balance allows it to act as an emulsifier or stabilizer in various formulations. This property is particularly valuable in industries like cosmetics and food additives where precise control over product consistency is essential.

From a research perspective, Ethyl 3,4-dihydroxy-2-methylbenzoate serves as a valuable model compound for studying molecular interactions and reaction mechanisms. Its well-defined structure facilitates detailed investigations into topics such as hydrogen bonding networks and stereochemical effects on reactivity.

In conclusion, Ethyl 3,4-dihydroxy-2-methylbenzoate (CAS No.: 217190-34-6) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure provides opportunities for innovation in material science and biotechnology while ongoing research continues to uncover new potential uses for this intriguing molecule.